Brensocatib (AZD7986): A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Brensocatib (AZD7986): A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Introduction
Brensocatib (B605779) (formerly known as AZD7986) is a first-in-class, oral, reversible inhibitor of Dipeptidyl Peptidase 1 (DPP-1), also known as Cathepsin C. Developed by Insmed Incorporated, it represents a novel therapeutic approach for the treatment of neutrophil-driven inflammatory diseases. Its primary indication is for non-cystic fibrosis bronchiectasis (NCFBE), a chronic lung disease characterized by permanent airway dilation, recurrent infections, and inflammation. Brensocatib has undergone extensive preclinical and clinical evaluation, including the Phase 2 WILLOW and Phase 3 ASPEN trials, which have demonstrated its potential to reduce the frequency of pulmonary exacerbations and slow lung function decline in patients with NCFBE.[1][2][3][4][5] This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and key experimental data for brensocatib.
Mechanism of Action
Brensocatib's therapeutic effect stems from its potent and selective inhibition of DPP-1, a lysosomal cysteine protease. DPP-1 plays a crucial role in the maturation of several neutrophil serine proteases (NSPs), including neutrophil elastase (NE), proteinase 3 (PR3), and cathepsin G (CatG). These NSPs are synthesized as inactive zymogens (pro-NSPs) in neutrophil precursors within the bone marrow. DPP-1 activates these pro-NSPs by cleaving an N-terminal dipeptide.
In chronic inflammatory conditions like NCFBE, an overabundance of activated neutrophils in the airways leads to excessive release of active NSPs. This protease-antiprotease imbalance contributes to tissue damage, inflammation, and the cycle of recurrent infections. By inhibiting DPP-1 in the bone marrow, brensocatib prevents the activation of NSPs, thereby reducing the levels of active NE, PR3, and CatG in circulating neutrophils. This targeted approach mitigates the downstream inflammatory cascade and tissue destruction associated with excessive NSP activity.[2][6][7]
Discovery and Synthesis
The discovery of brensocatib was the result of a medicinal chemistry effort to identify a potent and selective DPP-1 inhibitor with favorable pharmacokinetic properties. The synthesis of brensocatib involves a multi-step process, with a key step being the construction of the amidoacetonitrile moiety. A potential manufacturing route has been described in the literature.[6]
The synthesis commences with the preparation of key intermediates. One of the final steps involves the coupling of (S)-1,4-oxazepane-2-carboxamide with (S)-2-amino-3-(4-(3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazol-5-yl)phenyl)propanenitrile. The synthesis has been scaled up to the multi-gram level, demonstrating its feasibility for clinical and commercial production.
Experimental Protocols
This section outlines the key experimental methodologies used in the characterization of brensocatib.
DPP-1 Inhibition Assay (U937 Cell-Based)
This assay assesses the cellular potency of brensocatib in inhibiting DPP-1 activity in a human monocytic cell line that expresses DPP-1.
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Cell Line: U937 human monocytic cells.
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Procedure:
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U937 cells are plated in 384-well plates.
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Cells are incubated with varying concentrations of brensocatib for a specified period (e.g., 60 minutes at 37°C).
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A fluorogenic DPP-1 substrate (e.g., Gly-Phe-AFC) is added to the wells.
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The fluorescence intensity is measured over time using a plate reader.
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The rate of substrate cleavage is calculated, and IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.[8]
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Neutrophil Elastase (NE) Activity Assay in Sputum
This assay quantifies the activity of NE, a downstream target of DPP-1, in patient sputum samples to assess the pharmacodynamic effect of brensocatib.
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Sample Processing:
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Sputum samples are collected from patients.
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The sputum is treated with a reducing agent (e.g., dithiothreitol (B142953) - DTT) to break down disulfide bonds and homogenize the sample.
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The processed sputum is centrifuged, and the supernatant is collected for analysis.[9]
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Assay Procedure:
Quantitative Data
The following tables summarize the key quantitative data for brensocatib from preclinical and clinical studies.
Table 1: In Vitro Potency of Brensocatib (AZD7986)
| Assay | Species | IC50 (nM) | pIC50 |
| DPP-1 Enzymatic Assay | Human | - | 6.85 |
| Mouse | - | 7.6 | |
| Rat | - | 7.7 | |
| Dog | - | 7.8 | |
| Rabbit | - | 7.8 | |
| U937 Cell-Based DPP-1 Assay | Human | ~100 | ~7 |
| NE Activation in CD34+ cells | Human | 61.7 | ~7.2 |
| PR3 Activation in CD34+ cells | Human | 208.9 | ~6.7 |
| CatG Activation in CD34+ cells | Human | 114.8 | ~6.9 |
Data sourced from MedChemExpress and other publications.[2]
Table 2: Clinical Efficacy of Brensocatib in Non-Cystic Fibrosis Bronchiectasis (WILLOW and ASPEN Trials)
| Endpoint | Trial | Brensocatib 10 mg | Brensocatib 25 mg | Placebo |
| Annualized Rate of Pulmonary Exacerbations | ASPEN | 1.02 | 1.04 | 1.29 |
| Rate Ratio vs. Placebo | ASPEN | 0.79 (p=0.004) | 0.81 (p=0.005) | - |
| Time to First Exacerbation (Hazard Ratio) | WILLOW | 0.58 (p=0.029) | 0.62 (p=0.046) | - |
| Reduction in Sputum NE Activity vs. Placebo | WILLOW | 86% | 91% | - |
| Change in FEV1 at Week 52 (mL) | ASPEN | -50 | -24 | -62 |
| Difference vs. Placebo (mL) | ASPEN | 11 (p=0.38) | 38 (p=0.04) | - |
Data compiled from publications of the WILLOW and ASPEN clinical trials.[1][2][5]
Conclusion
Brensocatib is a promising, first-in-class DPP-1 inhibitor with a well-defined mechanism of action that addresses the underlying neutrophilic inflammation in non-cystic fibrosis bronchiectasis. Its discovery and synthesis have been well-documented, and extensive clinical trials have provided robust evidence of its efficacy and safety. The quantitative data from in vitro and in vivo studies demonstrate its potent inhibition of DPP-1 and the subsequent reduction in neutrophil serine protease activity. For researchers and drug development professionals, brensocatib serves as a significant example of a successful targeted therapy for a chronic inflammatory disease with high unmet medical need. Further research may explore its potential in other neutrophil-mediated conditions.
References
- 1. dzl.de [dzl.de]
- 2. Dipeptidyl peptidase-1 inhibition with brensocatib reduces the activity of all major neutrophil serine proteases in patients with bronchiectasis: results from the WILLOW trial - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Phase 2 Trial of the DPP-1 Inhibitor Brensocatib in Bronchiectasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. publications.ersnet.org [publications.ersnet.org]
- 5. Phase 3 Trial of the DPP-1 Inhibitor Brensocatib in Bronchiectasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Dipeptidyl peptidase-1 inhibition with brensocatib reduces the activity of all major neutrophil serine proteases in patients with bronchiectasis: results from the WILLOW trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. medchemexpress.com [medchemexpress.com]
- 9. Increased Neutrophil Elastase in Affected Lobes of Bronchiectasis and Correlation of Its Levels between Sputum and Bronchial Lavage Fluid [e-trd.org]
- 10. sigmaaldrich.com [sigmaaldrich.com]
